Cas no 14227-95-3 (3-Oxo-3-(pyrrolidin-1-yl)propanenitrile)

• Product Name: 3-Oxo-3-(pyrrolidin-1-yl)propanenitrile
• CAS No: 14227-95-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD00020838
• CID: 87278
• PubChem ID: 84272
• Update Time: 2025-06-08

3-Oxo-3-(pyrrolidin-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-3-(pyrrolidin-1-yl)propanenitrile
• 1-(Cyanoacetyl)pyrrolidine
• 1-CYANOACETYLPYRROLIDINE
• 3-Oxo-3-(1-pyrrolidinyl)propanenitrile
• N-CYANOACETYLPYRROLIDINE
• 3-oxo-3-pyrrolidin-1-ylpropanenitrile
• RARECHEM BG FB 0099
• Pyrrolidine, 1-(cyanoacetyl)-
• b-Oxo-1-pyrrolidinepropanenitrile
• 3-keto-3-pyrrolidin-1-yl-propionitrile
• 3-(1-Pyrrolidinyl)-3-oxopropanenitrile
• AKOS BBS-00006372
• 1-(Cyanoacetyl)pyrrolidine, 98+%
• 1-Pyrrolidinepropanenitrile, beta-oxo-
• NS00024621
• HMS1365G05
• BB 0240787
• 3-Oxo-3-(1-pyrrolidinyl)propanenitrile #
• AKOS000202502
• CS-0309205
• UNII-496AA3P97B
• 496AA3P97B
• EN300-16940
• NSC-102766
• 14227-95-3
• 1-Pyrrolidinepropanenitrile,b-oxo-
• EINECS 238-096-3
• 3-oxo-3-(1-pyrrolidinyl)-propionitrile
• DTXSID90161992
• Cyanoacetic acid pyrrolidide
• beta-Oxo-1-pyrrolidinepropanenitrile
• 1-(2-Cyanoacetyl)pyrrolidine
• SCHEMBL1894338
• NSC 102766
• 3-oxo-3-tetrahydro-1H-pyrrol-1-ylpropanenitrile
• MFCD00020838
• Z56824664
• E89128
• J-513006
• FT-0605528
• 3-Oxo-3-pyrrolidin-1-yl-propionitrile
• Bionet2_000489
• NSC102766
• 5N-822
• ALBB-005845
• STK501248

• MDL： MFCD00020838
• Inchi： 1S/C7H10N2O/c8-4-3-7(10)9-5-1-2-6-9/h1-3,5-6H2
• InChI Key： VEUDVNNBYYRZBV-UHFFFAOYSA-N
• SMILES： O=C(CC#N)N1CCCC1
• BRN： 637151

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 44.1A^2

Experimental Properties

• Color/Form: White odorless crystalline powder
• Density: 1.142
• Melting Point: 73-74°C
• Boiling Point: 313.9 ℃ at 760 mmHg
• Flash Point: 143.7°C
• Refractive Index: 1.503
• PSA: 44.10000
• LogP: 0.46038
• Solubility: Not determined

3-Oxo-3-(pyrrolidin-1-yl)propanenitrile Security Information

• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22
• Safety Instruction： S23-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22

Additional information on 3-Oxo-3-(pyrrolidin-1-yl)propanenitrile

Comprehensive Overview of 3-Oxo-3-(pyrrolidin-1-yl)propanenitrile (CAS No. 14227-95-3): Properties, Applications, and Industry Insights

3-Oxo-3-(pyrrolidin-1-yl)propanenitrile, identified by its CAS number 14227-95-3, is a specialized organic compound gaining traction in pharmaceutical and agrochemical research. This nitrile derivative features a pyrrolidine ring and a carbonyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure (C7H10N2O) and functional groups enable diverse reactivity, aligning with modern demands for sustainable and efficient chemical processes.

In recent years, the compound has garnered attention due to its role in developing small-molecule inhibitors and heterocyclic scaffolds, addressing trends like drug repurposing and green chemistry. Researchers highlight its potential in catalysis and bioconjugation, answering frequent search queries such as "nitrile applications in medicinal chemistry" or "pyrrolidine derivatives in drug design." The 3-oxo-propanenitrile moiety is particularly valued for its balance of stability and reactivity, a topic often explored in AI-driven molecular modeling studies.

From a synthetic perspective, 14227-95-3 serves as a precursor for N-heterocyclic compounds, a class frequently searched in connection with crop protection agents and kinase inhibitors. Its compatibility with microwave-assisted synthesis (a trending lab technique) reduces reaction times, resonating with industry shifts toward energy-efficient methodologies. Analytical data (e.g., HPLC purity >98% and spectroscopic profiles) are critical for quality-focused buyers, reflecting SEO terms like "high-purity nitrile suppliers."

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its handling aligns with broader searches for "safe handling of nitriles" and "biodegradable intermediates." The compound’s low ecotoxicity profile supports its use in green synthesis protocols, a hotspot for academic and industrial collaboration. This positions 3-Oxo-3-(pyrrolidin-1-yl)propanenitrile as a candidate for FDA-approved intermediate status, a frequent query among pharma professionals.

Market analyses reveal growing demand for 14227-95-3 in Asia-Pacific regions, driven by generic drug manufacturing and precision agriculture. Suppliers emphasizing cGMP compliance and scalable production dominate search rankings, underscoring the intersection of quality and scalability. Future applications may expand into peptide modification and material science, areas increasingly explored via computational chemistry tools.

In summary, CAS 14227-95-3 exemplifies innovation at the nexus of chemistry and technology. Its adaptability to automated synthesis platforms and relevance to targeted therapeutics ensure sustained interest, while SEO-optimized discussions around its synthetic routes and industrial viability enhance discoverability. As research evolves, this compound is poised to address emerging challenges in life sciences and beyond.